N-[3-(acetylamino)phenyl]-2-methyl-3-phenylacrylamide

• IUPAC Name: (E)-N-(3-acetamidophenyl)-2-methyl-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H18N2O2/c1-13(11-15-7-4-3-5-8-15)18(22)20-17-10-6-9-16(12-17)19-14(2)21/h3-12H,1-2H3,(H,19,21)(H,20,22)/b13-11+
• InChI Key: JLSTYLHMIRAAJI-ACCUITESSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

Synthesis Analysis

The synthesis of similar acetylaminophenyl derivatives involves multiple steps, starting from basic acetoacetic esters or N-acetylglycine, which undergo transformations through reactions such as acetylation, ethylation, and condensation. For instance, derivatives of acetylaminophenyl compounds have been synthesized with high yields, demonstrating the efficiency of the synthetic routes employed (Lovro Selič et al., 1997); (L. Z. Kralj et al., 1997).

Molecular Structure Analysis

The molecular structure of acetylaminophenyl derivatives has been elucidated through techniques like X-ray crystallography, revealing specific details about the geometric arrangement of atoms and the presence of functional groups. For example, the study on N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide showed detailed molecular geometry (B. Al-Hourani et al., 2016).

Chemical Reactions and Properties

Acetylaminophenyl compounds participate in various chemical reactions, leading to the formation of heterocyclic systems and other complex structures. These reactions include N-acetylation, oxidative N-demethylation, and interactions with different nucleophiles, showcasing the compound's versatility in chemical synthesis (M. Chua et al., 1999); (Guolin Wu et al., 2017).